Cas no 1807306-71-3 (Ethyl 2-cyano-3-fluoro-5-formylbenzoate)

• Product Name: Ethyl 2-cyano-3-fluoro-5-formylbenzoate
• CAS No: 1807306-71-3
• MF: C₁₁H₈FNO₃
• MW: 221.184526443481
• CID: 4956537
• Update Time: 2025-06-11

Ethyl 2-cyano-3-fluoro-5-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-fluoro-5-formylbenzoate

• Inchi： 1S/C11H8FNO3/c1-2-16-11(15)8-3-7(6-14)4-10(12)9(8)5-13/h3-4,6H,2H2,1H3
• InChI Key： VXUVFXRCESFPEN-UHFFFAOYSA-N
• SMILES： FC1C=C(C=O)C=C(C(=O)OCC)C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 322
• XLogP3: 1.4
• Topological Polar Surface Area: 67.2

Additional information on Ethyl 2-cyano-3-fluoro-5-formylbenzoate

Ethyl 2-cyano-3-fluoro-5-formylbenzoate (CAS No. 1807306-71-3): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-cyano-3-fluoro-5-formylbenzoate (CAS No. 1807306-71-3) is a highly versatile and synthetically valuable compound that has garnered significant attention in the field of pharmaceutical chemistry. Its unique structural features, comprising a cyano group, a fluoro substituent, and a formyl moiety, make it an indispensable intermediate in the synthesis of various bioactive molecules. This compound has been extensively utilized in the development of novel therapeutic agents, particularly in the realm of anticancer and anti-inflammatory drugs.

The Ethyl 2-cyano-3-fluoro-5-formylbenzoate molecule exhibits remarkable reactivity due to the presence of multiple functional groups. The cyano group (-CN) introduces a polar character to the molecule, enhancing its solubility in polar solvents and facilitating its participation in nucleophilic addition reactions. The fluoro substituent (-F) at the 3-position further modulates the electronic properties of the aromatic ring, influencing its interactions with biological targets. Additionally, the formyl group (-CHO) serves as a versatile handle for further functionalization, enabling the construction of more complex molecular architectures.

In recent years, there has been a surge in research focused on harnessing the potential of fluorinated benzoate derivatives in drug discovery. The introduction of fluorine atoms into aromatic compounds is well-documented to improve metabolic stability, binding affinity, and overall pharmacokinetic properties of drug candidates. The Ethyl 2-cyano-3-fluoro-5-formylbenzoate (CAS No. 1807306-71-3) fits perfectly into this trend, offering a scaffold that can be readily modified to produce high-affinity ligands for various biological receptors.

One of the most compelling applications of this compound is in the synthesis of small-molecule inhibitors targeting kinases and other enzymes involved in cancer progression. Kinase inhibitors have emerged as a cornerstone of modern oncology, with many FDA-approved drugs belonging to this class. The structural motifs present in Ethyl 2-cyano-3-fluoro-5-formylbenzoate allow for the facile introduction of pharmacophoric elements that can interact with key residues in kinase active sites. For instance, studies have demonstrated that derivatives of this compound can effectively inhibit tyrosine kinases, which are overexpressed in numerous solid tumors and hematological malignancies.

Moreover, the formyl group in Ethyl 2-cyano-3-fluoro-5-formylbenzoate provides a convenient site for conjugation with biomolecules such as peptides and proteins. This property has been exploited in the development of targeted drug delivery systems and prodrugs. By linking this intermediate to therapeutic agents or imaging probes, researchers can enhance the specificity and efficacy of treatments while minimizing off-target effects. Such advancements are particularly relevant in precision medicine, where personalized therapeutic strategies are tailored to individual patient profiles.

The synthetic utility of Ethyl 2-cyano-3-fluoro-5-formylbenzoate extends beyond oncology applications. It has also been employed in the design of novel anti-inflammatory agents. Inflammatory processes are central to numerous chronic diseases, including rheumatoid arthritis and atherosclerosis. By targeting key inflammatory pathways with small molecules derived from this compound, researchers aim to develop treatments that offer superior efficacy and safety compared to existing therapies. Preliminary studies have shown promising results with certain derivatives exhibiting potent anti-inflammatory activity both in vitro and in vivo.

The increasing demand for high-quality intermediates like Ethyl 2-cyano-3-fluoro-5-formylbenzoate has driven advancements in synthetic methodologies aimed at improving yield and purity. Modern techniques such as flow chemistry and continuous manufacturing have enabled more efficient production processes, reducing costs and environmental impact while maintaining stringent quality control standards. These innovations are crucial for supporting large-scale pharmaceutical manufacturing and ensuring that drug candidates derived from this intermediate meet regulatory requirements.

In conclusion, Ethyl 2-cyano-3-fluoro-5-formylbenzoate (CAS No. 1807306-71-3) represents a cornerstone compound in contemporary pharmaceutical synthesis. Its unique structural features make it an invaluable building block for developing innovative therapeutics across multiple disease areas. As research continues to uncover new applications for fluorinated benzoate derivatives, compounds like this one will undoubtedly play an increasingly pivotal role in shaping the future of medicine.